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Compound Name: (S)-1-Phenylethanol

Cat. No.: B046765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of (S)-1-Phenylethanol, a crucial chiral

building block in the synthesis of pharmaceuticals and other fine chemicals. This document

outlines its chemical identity, physicochemical properties, synthesis methodologies,

applications, and safety protocols, presented in a format tailored for professionals in research

and development.

Chemical Identity and Molecular Structure
(S)-1-Phenylethanol is the (S)-enantiomer of 1-phenylethanol.[1] It is a chiral secondary

alcohol characterized by a phenyl group and a hydroxyl group attached to the same

stereogenic carbon center.[2]

CAS Number: 1445-91-6[2][3][4][5][6][7][8]

Molecular Structure:

Molecular Formula: C₈H₁₀O[3][4][6][7]

SMILES: C--INVALID-LINK--c1ccccc1[9]

InChI: 1S/C8H10O/c1-7(9)8-5-3-2-4-6-8/h2-7,9H,1H3/t7-/m0/s1[9]

InChI Key: WAPNOHKVXSQRPX-ZETCQYMHSA-N[9]
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Physicochemical and Spectroscopic Data
(S)-1-Phenylethanol is a colorless to pale yellow liquid with a characteristic aromatic, floral

odor.[2][7] Key physicochemical and spectroscopic data are summarized in the tables below.

Table 1: Physicochemical Properties of (S)-1-
Phenylethanol

Property Value Reference(s)

Molecular Weight 122.16 g/mol [3][4][6][7]

Appearance Colorless to pale yellow liquid [2][7]

Melting Point 9-11 °C [7][9]

Boiling Point 88-89 °C at 10 mmHg [7][9]

Density 1.012 g/mL at 20 °C [7][9]

Refractive Index n20/D 1.528 [7]

Optical Activity [α]22/D -44.0°, neat [7][9]

Water Solubility 20 g/L at 20 °C [7]

XLogP3 1.4 [6]

Table 2: Spectroscopic Data for (S)-1-Phenylethanol
Spectrum Key Peaks/Shifts Reference(s)

¹H NMR (CDCl₃)

δ 1.49–1.50 (d, J = 6.5 Hz,

3H), 2.01 (s, 1H), 4.91 (q, J =

6.5 Hz, 1H), 7.26–7.39 (m, 5H)

[10]

¹³C NMR (CDCl₃)
δ 25.1, 70.4, 125.4, 127.4,

128.5, 145.9
[10]

IR (thin film, cm⁻¹)
3364, 3030, 1493, 1452, 1007,

761, 699
[10]

Mass Spec. (GC-MS)
Major fragments at m/z 107,

104
[1]
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Synthesis and Manufacturing
The enantioselective synthesis of (S)-1-phenylethanol is of significant industrial importance.

Common strategies involve the asymmetric reduction of acetophenone or the kinetic resolution

of racemic 1-phenylethanol.

Asymmetric Synthesis Workflow
A prevalent method for producing (S)-1-phenylethanol is the asymmetric reduction of its

corresponding ketone, acetophenone. This can be achieved through both biocatalytic and

chemocatalytic approaches. The general workflow is depicted below.
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Caption: Asymmetric synthesis workflow for (S)-1-phenylethanol.

Experimental Protocols
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This protocol is based on the use of a whole-cell biocatalyst for the asymmetric reduction of

acetophenone.[3][4]

Materials:

Acetophenone

Ispir bean (Phaseolus vulgaris) acetone powder (as alcohol dehydrogenase source)

Glucose (as cosubstrate for cofactor regeneration)

Phosphate buffer (pH 7.0)

Orbital shaker

Methodology:

Prepare a reaction mixture containing phosphate buffer (pH 7.0), acetophenone (6 mM),

glucose (25.15 mM), and Ispir bean acetone powder (175 mg/mL).[3][4]

Incubate the reaction mixture in an orbital shaker at 30°C for 36 hours.[3][4]

Monitor the reaction progress and the concentration of (S)-1-phenylethanol using HPLC

with a chiral column (e.g., Chiralcel OB).[3][4]

Upon completion, the product can be extracted and purified. This method has been shown to

produce (S)-1-phenylethanol with an enantiomeric excess of >99%.[3][4]

This protocol utilizes a lipase to selectively acylate the (R)-enantiomer, allowing for the

separation of the unreacted (S)-1-phenylethanol.[11]

Materials:

Racemic (R,S)-1-phenylethanol

Vinyl acetate (acylating agent)

Novozyme 435 (immobilized lipase)
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n-Hexane (solvent)

Sealed glass bioreactor

Methodology:

Dissolve (R,S)-1-phenylethanol (240 mM) in n-hexane in a sealed glass bioreactor.[11]

Add vinyl acetate and Novozyme 435 (11 mg/mL) to the reaction mixture.[11]

Conduct the reaction at 42°C with stirring for 75 minutes.[11]

After the reaction, remove the biocatalyst by filtration.

Evaporate the solvent under vacuum.

The remaining unreacted alcohol will be highly enriched in the (S)-enantiomer. The

enantiomeric excess can be determined by chiral HPLC.[11]

Applications in Research and Drug Development
(S)-1-Phenylethanol is a valuable chiral intermediate in the synthesis of a wide range of

biologically active molecules.[2][12]

Chiral Building Block: It serves as a fundamental building block for the synthesis of more

complex chiral molecules, including active pharmaceutical ingredients (APIs).[5][12] Its

defined stereocenter is crucial for imparting the desired stereochemistry in the final product.

Pharmaceutical Synthesis: It is a precursor for various pharmaceutical compounds, including

those with antidiabetic, antidepressant, and antirabic activities.[13][14][15]

Chiral Auxiliary and Resolving Agent: (S)-1-Phenylethanol is used in the kinetic resolution of

racemic acids and alcohols through esterification, which facilitates the separation of

enantiomers.[5]

Ligand Synthesis: It is a precursor for the synthesis of chiral ligands, such as chiral

phosphines, which are essential in asymmetric catalysis for producing enantiomerically

enriched fine chemicals.[5]
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Logical Relationship in Chiral Synthesis
The utility of (S)-1-phenylethanol in drug development is fundamentally linked to the principle

of chirality, where the three-dimensional arrangement of atoms in a molecule dictates its

biological activity.

Chiral Precursor

Synthetic Pathway
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Caption: Role of (S)-1-phenylethanol in producing enantiopure APIs.

Safety and Handling
Proper handling of (S)-1-Phenylethanol is essential in a laboratory and manufacturing setting.

Hazard Identification:

Harmful if swallowed.[16]

Causes skin irritation.[16]

Causes serious eye damage/irritation.[16][17]

Precautionary Measures:

Handling: Use in a well-ventilated area. Avoid contact with skin, eyes, and inhalation of

vapor. Wear appropriate personal protective equipment (PPE), including safety goggles,

gloves, and protective clothing.[18][19] Keep away from sources of ignition.[19]

Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[17][19]

Recommended storage temperature is 2-8°C.[7]

First Aid:

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[16][19]

In case of skin contact: Wash off with soap and plenty of water.[16][19]

If inhaled: Move the person into fresh air.[16][19]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.

[16][19]
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Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this chemical.[16][19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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